Cas no 6719-33-1 (5,5-dimethoxypentanoic acid)

• Product Name: 5,5-dimethoxypentanoic acid
• CAS No: 6719-33-1
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• CID: 395194
• PubChem ID: 11805072
• Update Time: 2025-08-03

5,5-dimethoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5,5-dimethoxy-
• 5,5-dimethoxypentanoic acid
• DTXSID80473036
• 6719-33-1
• EN300-118434
• SCHEMBL2068783
• 5,5-bis(methyloxy)pentanoic acid
• 5,5-dimethoxy-pentanoic acid
• QFGMIDHGDONRJQ-UHFFFAOYSA-N

• Inchi： 1S/C7H14O4/c1-10-7(11-2)5-3-4-6(8)9/h7H,3-5H2,1-2H3,(H,8,9)
• InChI Key： QFGMIDHGDONRJQ-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC(=O)O)OC

Computed Properties

• Exact Mass: 162.08922
• Monoisotopic Mass: 162.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Additional information on 5,5-dimethoxypentanoic acid

Comprehensive Overview of 5,5-Dimethoxypentanoic Acid (CAS No. 6719-33-1): Properties, Applications, and Industry Insights

5,5-Dimethoxypentanoic acid (CAS No. 6719-33-1) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries due to its unique structural features. This dimethoxy-substituted carboxylic acid serves as a versatile building block in synthetic chemistry, particularly for constructing complex molecular architectures. With the growing demand for green chemistry solutions and sustainable synthesis methods, researchers are increasingly exploring compounds like 5,5-dimethoxypentanoic acid as eco-friendly intermediates.

The compound's molecular structure features two methoxy groups at the 5-position, which significantly influences its reactivity patterns and solubility characteristics. These properties make it valuable for developing flavor and fragrance compounds, a sector experiencing 6.3% annual growth according to recent market reports. Many formulators search for "safe aroma chemical precursors" or "food-grade synthetic intermediates" - applications where 5,5-dimethoxypentanoic acid shows particular promise.

Recent studies highlight its potential in biodegradable polymer synthesis, addressing the global push for sustainable packaging materials. The compound's ability to participate in polycondensation reactions while maintaining low toxicity makes it attractive for developing eco-friendly plastics. Industry professionals frequently search for "green polymer building blocks" and "non-toxic plasticizers" - areas where this chemical demonstrates notable advantages.

From a technical perspective, 5,5-dimethoxypentanoic acid typically appears as a colorless to pale yellow liquid with moderate viscosity. Its physicochemical properties (including a boiling point of approximately 285°C and density around 1.08 g/cm³) make it compatible with various industrial processes. Analytical chemists often investigate "GC-MS analysis of dimethoxy acids" or "NMR characterization of pentanoic acid derivatives" - methodologies particularly relevant for quality control of this compound.

The pharmaceutical industry shows growing interest in 5,5-dimethoxypentanoic acid as a precursor for prodrug development. Its protected carbonyl functionality allows for controlled release formulations, answering frequent search queries about "pH-sensitive drug carriers" and "modified-release excipients". Recent patent filings indicate applications in targeted drug delivery systems, particularly for gastrointestinal therapies.

In academic research, 6719-33-1 serves as a model compound for studying protecting group strategies in organic synthesis. The methoxy groups provide excellent case studies for "orthogonal deprotection techniques" - a hot topic in synthetic methodology papers. Chemistry educators increasingly incorporate such examples when teaching "functional group interconversion" principles.

Market analysts note rising demand for high-purity 5,5-dimethoxypentanoic acid, particularly from specialty chemical manufacturers. Quality specifications often focus on "HPLC purity determination" (typically ≥98%) and "residual solvent analysis". The compound's stability under ambient conditions contributes to its growing adoption, addressing industry needs for "air-stable liquid reagents" in process chemistry.

Environmental considerations position 5,5-dimethoxypentanoic acid favorably compared to traditional solvents. Its biodegradation profile and low bioaccumulation potential respond to increasing regulatory pressures and consumer demand for "safer chemical alternatives". Formulators searching for "REACH-compliant ingredients" or "green chemistry metrics" find this compound meets many sustainability criteria.

Future research directions likely include exploring catalytic synthesis routes for 6719-33-1 to improve atom economy. The compound's potential in asymmetric synthesis also warrants investigation, particularly for creating chiral building blocks. These developments align with industry trends toward "atom-efficient manufacturing" and "stereoselective transformations" - frequently searched terms in synthetic chemistry databases.

Handling and storage recommendations for 5,5-dimethoxypentanoic acid emphasize standard organic chemical precautions. Proper chemical compatibility testing remains essential, especially for applications involving "long-term material stability". Technical datasheets typically recommend storage in amber glass containers under inert atmosphere to maintain optimal purity.

In conclusion, 5,5-dimethoxypentanoic acid (CAS No. 6719-33-1) represents a multifaceted chemical with expanding applications across research and industrial sectors. Its combination of synthetic versatility, environmental profile, and commercial availability positions it as a compound of continuing interest. As sustainable chemistry advances, this dimethoxy-functionalized acid will likely find new roles in developing next-generation materials and pharmaceutical intermediates.